Cas no 84604-85-3 (Phenol,4-bromo-2-(4-nitrophenoxy)-)

Phenol,4-bromo-2-(4-nitrophenoxy)- structure
84604-85-3 structure
Product Name:Phenol,4-bromo-2-(4-nitrophenoxy)-
CAS No:84604-85-3
MF:C12H8BrNO4
MW:310.100222587585
CID:722559
PubChem ID:3020004
Update Time:2025-04-19

Phenol,4-bromo-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-bromo-2-(4-nitrophenoxy)-
    • 4-bromo-2-(4-nitrophenoxy)phenol
    • EINECS 283-369-2
    • NS00038579
    • 84604-85-3
    • DTXSID70233601
    • Inchi: 1S/C12H8BrNO4/c13-8-1-6-11(15)12(7-8)18-10-4-2-9(3-5-10)14(16)17/h1-7,15H
    • InChI Key: YMBWRALKQKZRIV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 308.96367
  • Monoisotopic Mass: 308.96367
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.662
  • Boiling Point: 382.6°C at 760 mmHg
  • Flash Point: 185.2°C
  • Refractive Index: 1.659
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